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Compound of Interest

4-(Chloromethyl)-2-cyclopropyl-
Compound Name:

1,3-thiazole
CAS No.: 757155-82-1
Cat. No.: B2695189

Get Quote

Executive Summary & Chemical Identity

This guide provides an autonomous, field-validated protocol for the disposal of 4-
(Chloromethyl)-2-cyclopropyl-1,3-thiazole.[1][2] Unlike standard organic waste, this
compound combines a reactive alkyl halide (chloromethyl group) with a lipophilic cyclopropyl
moiety.

Critical Hazard Insight: The cyclopropyl group significantly increases the lipophilicity of the
molecule compared to its methyl-substituted analogs. This enhances skin permeability, making
the compound a potent contact toxin and alkylating agent. Disposal procedures must prioritize
preventing dermal contact and neutralizing the alkylating potential.
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Chemical Attribute Details

IUPAC Name 4-(Chloromethyl)-2-cyclopropyl-1,3-thiazole

135207-10-2 (Hydrochloride salt) / 105827-91-6

(Analog reference)

CAS Number

C7HsCINS (Free base) / C7HsCINS[1][2][3]
[4]-HCI (Salt)

Molecular Formula

) Pale brown/off-white powder (Salt) or Viscous oil
Physical State
(Free base)

] Skin Corrosion (1B), Alkylating Agent,
Primary Hazards
Lachrymator

Hazard Assessment & Mechanism of Action

To dispose of this chemical safely, you must understand why it is dangerous.

The Alkylating Threat

The chloromethyl group (-CH2ClI) at position 4 is highly electrophilic.[1][2] In biological systems,
it acts as an alkylating agent, attacking DNA bases (nucleophiles). This mechanism classifies
the compound as a potential mutagen and severe vesicant (blistering agent).

Hydrolysis & Acid Evolution

Upon contact with moisture, the C-CI bond hydrolyzes to form the corresponding alcohol and
Hydrochloric Acid (HCI).

[1][2]

o Operational Implication: Waste containers must never be hermetically sealed if moisture
contamination is suspected, as pressure buildup from HCI gas can cause container rupture.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation[1][2]
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Before disposal, categorize the waste stream. Do not mix with strong oxidizers (e.g., Nitric acid)
or strong bases (unless part of a controlled quench).

e Stream A (High Purity): Solid powder or concentrated oil (>10%).[1]
o Stream B (Dilute Solution): Reaction mixtures or mother liquors (<10%).[1]

o Stream C (Contaminated Solids): Gloves, weigh boats, paper towels.

Phase 2: Pre-Disposal Deactivation (Quenching)

For Stream A (High Purity) or Spills. Goal: Convert the reactive alkyl chloride into a benign
alcohol or ether before it enters the bulk waste drum.

Reagents:
o Ethanol (95%)[1][2]
e Agueous Ammonia (25%) or Saturated Sodium Bicarbonate (

JZ]

Protocol:

Dissolution: Dissolve the residue in Ethanol (approx. 10 mL per gram of waste).

Basification: Slowly add aqueous ammonia or bicarbonate solution.
o Note: The reaction is exothermic. Cool in an ice bath if treating >5g.[5]

Verification: Allow to stir for 1-2 hours. The ammonia acts as a nucleophile, displacing the

chloride to form the amine or hydrolyzing it to the alcohol.

PH Check: Ensure pH is roughly neutral or slightly basic (pH 8-9).

Phase 3: Packaging & Labeling
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Container Type Material Compatibility Labeling Requirement

HDPE or Glass (Amber).[1][2]
Liquids Avoid metal due to HCI

"Flammable," "Corrosive,"

o "Toxic"
corrosion risk.

) Double-bagged in LDPE liners ) ) )
Solids o ) "Toxic Solid - Organic"
inside a fiber drum.[1][2]

Use Vented Caps for liquid
Venting waste to prevent pressure N/A
buildup.[1][2]

Phase 4: Final Disposal Path

» Preferred Method:High-Temperature Incineration with flue gas scrubbing.[1][Z]

o The scrubber is essential to capture the SOx (from thiazole sulfur) and HCI (from

chloromethyl) emissions.

e RCRA Code (US): D001 (Ignitable), D002 (Corrosive), and potentially U-listed depending on
specific state regulations for thiazoles. Treat as Halogenated Solvent Waste.[1]

Emergency Response (Spills)

If a spill occurs in the lab:

Evacuate & Ventilate: The compound is a lachrymator. Clear the area.

PPE: Wear Double Nitrile Gloves (or Silver Shield® for longer exposure), Goggles, and a
Lab Coat.

Neutralize: Cover the spill with a 1:1 mixture of Sodium Carbonate and Clay/Vermiculite.

o Why? Carbonate neutralizes the acid; clay absorbs the organic bulk.

Collect: Scoop into a wide-mouth HDPE jar. Label as "Hazardous Waste - Debris."[1][2]
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Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logic flow for handling this specific chemical waste.

Waste: 4-(Chloromethyl)-2-cyclopropyl-1,3-thiazole

Physical State?

Solid (HCI Salt) Liquid/Oil (Free Base)

Yes (High Risk)\No (Low Risk)

Step: Chemical Deactivation Direct Packaging
(Ethanol + NaHCO3/NH3) (Double Bag/HDPE)

Final Disposal:
Risk: Exotherm & HCI Gas High-Temp Incineration
(Halogenated Stream)

Click to download full resolution via product page

Caption: Decision matrix for segregating and treating chloromethyl thiazole waste based on
physical state and quantity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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